5-Bromo-2-hydroxy-3-nitrobenzaldehyde

• IUPAC Name: 5-bromo-2-hydroxy-3-nitrobenzaldehyde
• InChI: InChI=1S/C7H4BrNO4/c8-5-1-4(3-10)7(11)6(2-5)9(12)13/h1-3,11H
• InChI Key: YEYPSUQQZNDKDE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C=O)O)[N+](=O)[O-])Br
• Molecular Formula: C7H4BrNO4
• DSSTOX Substance ID: DTXSID40347183
• Molecular Weight: 246.01 g/mol
• CAS RN: 16634-88-1

Description

5-Bromo-2-hydroxy-3-nitrobenzaldehyde (5-Br-2-OH-3-NO2-BzA) is a chemical compound that has been the subject of much research and development in recent years. It is a compound of bromine, oxygen, nitrogen, and benzaldehyde, and is an important intermediate in the synthesis of many pharmaceuticals and other compounds. It has a wide range of applications in the field of organic synthesis and has been used to synthesize a variety of drugs, including anticonvulsants, antibiotics, and anti-cancer agents. In addition, it has been used in the synthesis of a variety of natural products, such as flavonoids and terpenoids.

Scientific Research Applications

• Schiff Base Ionophore for Copper(II) Ions Detection : A Schiff base ionophore synthesized from 5-bromo-2-hydroxybenzaldehyde was used for preconcentration and detection of trace amounts of copper(II) ions in water samples, demonstrating its potential in environmental monitoring and analysis (Fathi & Yaftian, 2009).

• Synthesis of Bidentate and Tridentate 6-Bromoquinoline Derivatives : Nitration of 3-bromobenzaldehyde followed by reduction provides 5-bromo-2-aminobenzaldehyde, which is used in the Friedländer condensation to create 6-bromoquinoline derivatives, valuable in the development of novel organic compounds (Hu, Zhang, & Thummel, 2003).

• Stereoselective Synthesis of 2-Aminobenzylidene Derivatives : Utilizing 5-nitro/cyano-activated 2-halobenzaldehydes, including 2-bromo-5-nitrobenzaldehyde, a novel one-pot synthesis method was developed to create 2-aminobenzylidene derivatives with high stereoselectivity, indicating its use in synthetic organic chemistry (Xu et al., 2014).

• In-Situ Nickel(II) Complexes with Schiff Base Ligands : Schiff base ligands synthesized from 2-hydroxy-5-bromo benzaldehyde and other derivatives were used to create nickel(II) complexes, studied for their structural, electrochemical, DNA binding, and antimicrobial properties, showing potential in bioinorganic chemistry (Jayamani et al., 2018).

• COMT Inhibitors for Therapeutic Applications : Nitro derivatives of dihydroxy- and hydroxymethoxybenzaldehyde, including compounds related to 5-bromo-2-hydroxy-3-nitrobenzaldehyde, were synthesized and tested as inhibitors of catechol-O-methyltransferase (COMT), showing potential in therapeutic applications (Pérez et al., 1992).

• Antimicrobial and Antioxidant Activity of Copper Complexes : Copper complexes derived from ligands including 3,5-di-bromo-2-hydroxybenzaldehyde were assessed for antimicrobial, antifungal, antioxidant, and redox activities, demonstrating applications in biomedical and electrochemical fields (Soroceanu et al., 2016).

Safety and Hazards

5-Bromo-2-hydroxy-3-nitrobenzaldehyde is classified as Acute Tox. 4 Oral - Skin Sens. 1 according to the hazard classifications. Precautionary statements include P261 - P264 - P270 - P280 - P301 + P312 - P302 + P352.

Q & A

Q1: How does 5-Bromo-2-hydroxy-3-nitrobenzaldehyde contribute to the antibacterial activity of the synthesized complexes?

A1: this compound is not inherently antibacterial itself. It serves as a precursor for synthesizing Schiff base ligands. These ligands, when complexed with metal ions like copper(II) [1, 2] or nickel(II) [1], exhibit moderate antibacterial activity against both Gram-positive and Gram-negative bacteria. The exact mechanism of action is not fully elucidated in the provided research, but it likely involves interactions between the metal complex and bacterial targets.

Q2: How does the choice of metal ion (copper vs. nickel) impact the antibacterial activity of complexes derived from this compound?

A2: Research [1] directly compared the antibacterial activity of copper(II) and nickel(II) complexes using the same series of Schiff base ligands derived from this compound. The study demonstrated that the nickel(II) complexes exhibited enhanced antibacterial activity compared to their copper(II) counterparts. This suggests that the metal ion plays a crucial role in determining the overall antibacterial efficacy of the complex.

Q3: Has the crystal structure of any complexes derived from this compound been determined?

A3: Yes, crystal structures have been determined for several complexes. Research articles detail the crystal structures of:* CuL2 and CuL3: These are copper(II) complexes where L2 and L3 are Schiff base ligands derived from this compound and different diamines [2]. * NiL3: This is a nickel(II) complex, where L3 is a Schiff base ligand synthesized from this compound and a specific diamine [1].